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Compound of Interest

Compound Name: Dihydroevocarpine

Cat. No.: B119218 Get Quote

Application Notes: Dihydroevocarpine
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known chemical properties, biological

activities, and safety information for Dihydroevocarpine. While a detailed laboratory synthesis

protocol is not publicly available in the reviewed literature, this document offers valuable

information for research and drug development purposes.

Chemical and Physical Properties
Dihydroevocarpine is a natural monomer that can be extracted from the Chinese medicinal

herb Evodia rutaecarpa.[1] Its key chemical and physical properties are summarized below.[2]
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Property Value

Molecular Formula C₂₃H₃₅NO[2]

Molecular Weight 341.53 g/mol [3][4]

CAS Number 15266-35-0[2][3]

Appearance Solid[5]

IUPAC Name 1-methyl-2-tridecylquinolin-4-one[2]

Storage Conditions
Store at -20°C as a powder or -80°C in solvent.

[5]

Biological Activity and Mechanism of Action
Dihydroevocarpine has demonstrated significant biological activity, particularly in the context

of cancer research. Studies have shown that it induces cytotoxicity, apoptosis, and G0/G1 cell

cycle arrest in acute myeloid leukemia (AML) cells.[1] Furthermore, it has been shown to inhibit

tumor growth in an AML xenograft model.[1]

The primary mechanism of action for Dihydroevocarpine's anti-AML activity is the suppression

of the mTOR pathway by inhibiting both mTORC1 and mTORC2 activity.[1][4] This is

particularly relevant as the mTOR pathway is crucial for mediating the interactions between

AML cells and the bone marrow microenvironment, which can promote survival, growth, and

chemoresistance.[1] By targeting this pathway, Dihydroevocarpine may help overcome the

protective effects of the bone marrow microenvironment on AML cells.[1]

Beyond its anti-cancer properties, Dihydroevocarpine is also studied for its potential as an

anti-inflammatory and antimicrobial agent.[6]

Signaling Pathway
The following diagram illustrates the inhibitory effect of Dihydroevocarpine on the mTOR

signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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